2-Azido-1-(4-(trifluoromethyl)piperidin-1-yl)ethan-1-one

• IUPAC Name: 2-azido-1-[4-(trifluoromethyl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C8H11F3N4O/c9-8(10,11)6-1-3-15(4-2-6)7(16)5-13-14-12/h6H,1-5H2
• InChI Key: JCHIGFGZYCLDNK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(F)(F)F)C(=O)CN=[N+]=[N-]
• Molecular Formula: C8H11F3N4O
• Molecular Weight: 236.19 g/mol
• CAS No.: 2098117-23-6

Description

2-Azido-1-(4-(trifluoromethyl)piperidin-1-yl)ethan-1-one is a useful research compound. Its molecular formula is C8H11F3N4O and its molecular weight is 236.19 g/mol. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

A study explored the synthesis of Cd(II) Schiff base complexes with azide complexes demonstrating corrosion inhibition properties on mild steel in acidic conditions. This research highlights the potential of azide-containing compounds in corrosion engineering, suggesting a bridge between coordination chemistry and materials science (Das et al., 2017).

Cytotoxic Studies and Docking Studies

In another study, a compound synthesized using a "click chemistry" approach with 2-azido-1-(4-(6-flurobenzo[d]isooxazol-3-yl)piperidin-1-yl)ethanone as a starting material was characterized for its structure and evaluated for cytotoxicity. This compound's interactions with human serum albumin were also studied to understand its pharmacokinetics for further biological applications, showcasing the relevance in drug discovery and medicinal chemistry (Govindhan et al., 2017).

Photoredox Alkylazidation

Research into alkene alkylazidation utilized sodium azide and heteroarenium salts to incorporate both an azido group and a 1,4-dihydropyridin-4-yl group across C=C bonds. This method represents a practical approach for the difunctionalization of alkenes, indicating the compound's role in developing new synthetic methodologies in organic chemistry (Yang et al., 2020).

Synthesis of Functionalized Crown Ethers

The compound has been used as a building block for the synthesis of functionalized crown ethers, indicating its utility in creating complex organic molecules with potential applications in molecular recognition and supramolecular chemistry (Nawrozkij et al., 2014).

Synthesis of Alkyl 4-Amino-5-(trifluoromethyl)-1H-pyrrole-2-carboxylates

A study demonstrated the use of a trifluoromethyl-containing building block for preparing trifluoromethyl-substituted aminopyrroles, highlighting its application in synthesizing biologically active molecules and potential drug candidates (Khlebnikov et al., 2018).

Mechanism of Action

Target of Action

Related compounds have been used as reactants for the synthesis of photoreactive probes that differentiate the binding sites of noncompetitive gaba receptor antagonists

Mode of Action

If it does interact with GABA receptors as suggested by the use of related compounds , it might alter the function of these receptors, leading to changes in neuronal signaling.

Biochemical Pathways

The specific biochemical pathways affected by 2-Azido-1-(4-(trifluoromethyl)piperidin-1-yl)ethan-1-one are not mentioned in the search results. If the compound does interact with GABA receptors, it could potentially affect neuronal signaling pathways. GABA receptors play a crucial role in inhibitory neurotransmission in the central nervous system .

Result of Action

If the compound does interact with GABA receptors, it could potentially alter neuronal signaling, which could have various effects depending on the specific context within the nervous system .

Biochemical Analysis

Cellular Effects

The effects of 2-Azido-1-(4-(trifluoromethyl)piperidin-1-yl)ethan-1-one on cellular processes are multifaceted. This compound can influence cell signaling pathways by modifying proteins involved in signal transduction. For instance, it can alter the activity of kinases and phosphatases, leading to changes in phosphorylation states and downstream signaling events. Additionally, this compound can impact gene expression by interacting with transcription factors and other regulatory proteins. These interactions may result in altered transcriptional activity and changes in cellular metabolism .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. The azido group can form covalent bonds with nucleophilic residues in proteins, leading to enzyme inhibition or activation. This compound can also bind to specific sites on biomolecules, altering their conformation and function. For example, the trifluoromethyl group can enhance the binding affinity of the compound to hydrophobic pockets in proteins, thereby modulating their activity. Additionally, this compound can influence gene expression by interacting with DNA-binding proteins and transcriptional regulators .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation properties. This compound is generally stable under standard laboratory conditions, but it may degrade over extended periods or under specific environmental conditions such as high temperatures or extreme pH levels. Long-term studies have shown that this compound can have sustained effects on cellular function, including prolonged alterations in gene expression and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound in animal models vary with dosage. At low doses, this compound can effectively modify target proteins and influence cellular processes without causing significant toxicity. At higher doses, it may exhibit toxic effects, including cellular stress, apoptosis, and adverse impacts on organ function. Threshold effects have been observed, where a specific dosage range is required to achieve the desired biochemical modifications without inducing toxicity .

Metabolic Pathways

This compound is involved in several metabolic pathways, primarily through its interactions with enzymes and cofactors. This compound can be metabolized by cytochrome P450 enzymes, leading to the formation of reactive intermediates that can further interact with cellular biomolecules. Additionally, it can affect metabolic flux by altering the activity of key enzymes involved in glycolysis, the citric acid cycle, and other metabolic processes .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with transporters and binding proteins that facilitate its uptake and localization within specific cellular compartments. The compound’s trifluoromethyl group enhances its lipophilicity, allowing it to accumulate in hydrophobic regions of the cell, such as lipid membranes and organelles .

Subcellular Localization

The subcellular localization of this compound is influenced by its chemical properties and interactions with cellular components. This compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications. For example, it may localize to the nucleus by interacting with nuclear transport proteins or to the mitochondria by binding to mitochondrial targeting sequences. The localization of this compound can significantly impact its activity and function within the cell .